Cas no 1214324-90-9 (3-Fluoro-2,5-bis(2-fluorophenyl)pyridine)

• Product Name: 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine
• CAS No: 1214324-90-9
• MF: C₁₇H₁₀F₃N
• MW: 285.263214588165
• CID: 4925736
• Update Time: 2025-06-15

3-Fluoro-2,5-bis(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2,5-bis(2-fluorophenyl)pyridine
• 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine

• Inchi： 1S/C17H10F3N/c18-14-7-3-1-5-12(14)11-9-16(20)17(21-10-11)13-6-2-4-8-15(13)19/h1-10H
• InChI Key： OFMGEBQPYBLDPH-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C1C=CC=CC=1F)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 285.077
• Monoisotopic Mass: 285.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine

3-Fluoro-2,5-bis(2-fluorophenyl)pyridine: An Overview of a Promising Compound (CAS No. 1214324-90-9)

3-Fluoro-2,5-bis(2-fluorophenyl)pyridine (CAS No. 1214324-90-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive fluorinated pyridine structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine consists of a pyridine ring substituted with fluorine atoms at the 3-position and two 2-fluorophenyl groups at the 2 and 5 positions. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that compounds with similar fluorinated pyridine structures exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The specific arrangement of fluorine atoms in 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine may enhance its ability to interact with viral proteins, thereby inhibiting viral replication.

In addition to its antiviral properties, 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine has also been explored for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation, which can lead to tissue damage and chronic pain. Studies have demonstrated that compounds with fluorinated pyridine structures can modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines.

The pharmacokinetic profile of 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine is another area of active research. Fluorination is known to improve the metabolic stability and bioavailability of drug molecules. Preliminary studies have shown that 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Synthesis methods for 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine have been extensively studied to optimize yield and purity. One common approach involves the coupling of 3-fluoropyridine with 2-fluorobenzeneboronic acid using palladium-catalyzed cross-coupling reactions. This method has been shown to produce high yields of the desired compound with minimal side products. Advances in synthetic chemistry continue to refine these methods, making large-scale production more feasible.

The safety profile of 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine is also an important consideration in its development as a therapeutic agent. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-Fluoro-2,5-bis(2-fluorophenyl)pyridine (CAS No. 1214324-90-9) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique fluorinated pyridine structure confers valuable properties that make it a strong candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activity and pharmacological profile, paving the way for future advancements in drug discovery and development.